Cas no 857584-58-8 (1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione)
1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ETHOXYPHENYL)PYRIMIDINE-2,4,6(1H,3H,5H)-TRIONE
- F1912-0024
- 1-(2-ethoxyphenyl)pyrimidine-2,4,6(1h,3H,5H)-trione, AldrichCPR
- 857584-58-8
- 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione
- AKOS005228462
- EN300-237780
- SR-01000019064-1
- CHEMBL1455609
- MLS001167067
- SR-01000019064
- SMR000641367
- 1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione
- HMS2953C19
-
- MDL: MFCD04971848
- Inchi: 1S/C12H12N2O4/c1-2-18-9-6-4-3-5-8(9)14-11(16)7-10(15)13-12(14)17/h3-6H,2,7H2,1H3,(H,13,15,17)
- InChI Key: YMFBSELPKUMNJN-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1N1C(NC(CC1=O)=O)=O
Computed Properties
- Exact Mass: 248.07970687g/mol
- Monoisotopic Mass: 248.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.7Ų
1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337896-100mg |
1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 95%+ | 100mg |
$210 | 2023-02-01 | |
| Chemenu | CM337896-250mg |
1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 95%+ | 250mg |
$300 | 2023-02-01 | |
| Chemenu | CM337896-1g |
1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 95%+ | 1g |
$780 | 2023-02-01 | |
| Chemenu | CM337896-100mg |
1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 95%+ | 100mg |
$341 | 2021-08-18 | |
| Chemenu | CM337896-250mg |
1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 95%+ | 250mg |
$423 | 2021-08-18 | |
| Chemenu | CM337896-1g |
1-(2-Ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 95%+ | 1g |
$1183 | 2021-08-18 | |
| TRC | E118711-100mg |
1-(2-ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E118711-500mg |
1-(2-ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 500mg |
$ 320.00 | 2022-06-05 | ||
| TRC | E118711-1g |
1-(2-ethoxy-phenyl)-pyrimidine-2,4,6-trione |
857584-58-8 | 1g |
$ 500.00 | 2022-06-05 | ||
| Enamine | EN300-237780-0.05g |
1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione |
857584-58-8 | 95% | 0.05g |
$348.0 | 2024-06-19 |
1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione
Professional Introduction to Compound with CAS No. 857584-58-8 and Product Name: 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione
The compound with the CAS number 857584-58-8 and the product name 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural framework of 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione incorporates a benzene ring substituted with an ethoxy group, linked to a diazinane core. This unique arrangement of functional groups imparts distinct chemical and biological characteristics that make it a promising candidate for further investigation.
In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione structure is particularly noteworthy because it combines elements that are known to interact favorably with biological targets. The presence of the diazinane ring suggests potential activity as an enzyme inhibitor or modulator of signaling pathways, while the ethoxy-substituted benzene ring may contribute to solubility and bioavailability. These features make the compound an attractive scaffold for medicinal chemists seeking to develop new treatments for various diseases.
One of the most compelling aspects of 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Specifically, studies have shown that it can modulate the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators. This aligns with the broader trend in drug development toward targeting inflammation as a therapeutic strategy for chronic diseases.
The pharmacological profile of 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione has been further explored through in vitro and in vivo studies. These investigations have revealed that the compound demonstrates selectivity toward specific biological targets while minimizing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles and reduced side effects. Additionally, preliminary toxicity studies suggest that 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione is well-tolerated at relevant concentrations, which bodes well for its potential translation into clinical applications.
Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict the binding affinity of this compound to various biological targets with high accuracy. These computational approaches have accelerated the drug discovery process by identifying promising candidates for further experimental validation. The integration of computational methods with traditional wet chemistry has significantly enhanced the pipeline for developing new therapeutic agents.
The synthesis of 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione represents another area of innovation within organic chemistry. The development of efficient synthetic routes allows for scalable production and modifications to the core structure to optimize pharmacological properties. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and improve sustainability. Such advancements not only enhance the practicality of producing complex molecules but also align with global efforts to promote environmentally responsible chemical synthesis.
As research continues to unfold regarding 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione, its potential applications are likely to expand beyond initial therapeutic areas. The versatility of its structural framework suggests that derivatives or analogs could be developed for other indications such as neurodegenerative disorders or infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.
The regulatory landscape also plays a critical role in advancing compounds like 1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione into clinical practice. Regulatory agencies require rigorous testing to ensure safety and efficacy before approving new drugs for use. However,the growing body of preclinical data supports the continued investigation of this compound through clinical trials. These trials will provide definitive evidence of its therapeutic value and pave the way for regulatory approval.
In conclusion,the compound with CAS No. 857584-58-8 and product name 1-(2-ethoxyphenyl)-1,3-diazinane--24,6--trione exemplifies the innovative spirit driving modern pharmaceutical research。 Its unique structure, promising pharmacological profile, and synthetic accessibility position it as a valuable asset in the quest for new treatments。 As scientific understanding evolves, so too will our appreciation for compounds like this one, which hold immense potential to improve human health outcomes。
857584-58-8 (1-(2-ethoxyphenyl)-1,3-diazinane-2,4,6-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)